Cas no 83409-02-3 (3-(1-methyl-2-oxo-2-piperidin-1-ylethyl)-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one)

• Product Name: 3-(1-methyl-2-oxo-2-piperidin-1-ylethyl)-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one
• CAS No: 83409-02-3
• MF: C₂₅H₂₉N₃O₅
• MW: 451.5148665905
• CID: 1808333
• PubChem ID: 3068401
• Update Time: 2025-04-21

3-(1-methyl-2-oxo-2-piperidin-1-ylethyl)-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-2-oxo-2-piperidin-1-ylethyl)-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one
• 3-(1-oxo-1-piperidin-1-ylpropan-2-yl)-2-(3,4,5-trimethoxyphenyl)quinazolin-4-one
• Piperidine, 1-(1-oxo-2-(4-oxo-2-(3,4,5-trimethoxyphenyl)-3(4H)-quinazolinyl)propyl)-
• 3-[1-Oxo-1-(piperidin-1-yl)propan-2-yl]-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one
• BRN 4604542
• 83409-02-3
• DTXSID801003405
• 1-(1-Oxo-2-(4-oxo-2-(3,4,5-trimethoxyphenyl)-3(4H)-quinazolinyl)propyl)piperidine

• Inchi： 1S/C25H29N3O5/c1-16(24(29)27-12-8-5-9-13-27)28-23(26-19-11-7-6-10-18(19)25(28)30)17-14-20(31-2)22(33-4)21(15-17)32-3/h6-7,10-11,14-16H,5,8-9,12-13H2,1-4H3
• InChI Key： QHCBVYHTEAEPBR-UHFFFAOYSA-N
• SMILES： O=C(C(C)N1C(C2C=CC=CC=2N=C1C1C=C(C(=C(C=1)OC)OC)OC)=O)N1CCCCC1

Computed Properties

• Exact Mass: 451.21072103g/mol
• Monoisotopic Mass: 451.21072103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 80.7Ų